Cas no 1159512-53-4 (2-BROMO-6-(TRIFLUOROMETHYLTHIO)BENZONITRILE)

• Product Name: 2-BROMO-6-(TRIFLUOROMETHYLTHIO)BENZONITRILE
• CAS No: 1159512-53-4
• MF: C₈H₃BrF₃NS
• MW: 282.080330133438
• MDL: MFCD12026467
• CID: 3252601
• PubChem ID: 45933695
• Update Time: 2025-10-31

2-BROMO-6-(TRIFLUOROMETHYLTHIO)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-(TRIFLUOROMETHYLTHIO)BENZONITRILE
• Benzonitrile, 2-bromo-6-[(trifluoromethyl)thio]-
• 2-bromo-6-(trifluoromethylsulfanyl)benzonitrile
• AKOS017344401
• MFCD12026467
• 2-BROMO-6-[(TRIFLUOROMETHYL)SULFANYL]BENZONITRILE
• 2-Bromo-6-(trifluoromethylthio)benzonitrile, 97%
• 1159512-53-4
• LPVPKZKZISEIIP-UHFFFAOYSA-N

• MDL： MFCD12026467
• Inchi： 1S/C8H3BrF3NS/c9-6-2-1-3-7(5(6)4-13)14-8(10,11)12/h1-3H
• InChI Key： LPVPKZKZISEIIP-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(SC(F)(F)F)C=CC=C1Br

Computed Properties

• Exact Mass: 280.912
• Monoisotopic Mass: 280.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1A^2
• XLogP3: 4.1

Additional information on 2-BROMO-6-(TRIFLUOROMETHYLTHIO)BENZONITRILE

2-Bromo-6-(Trifluoromethylthio)benzonitrile: A Comprehensive Overview

2-Bromo-6-(trifluoromethylthio)benzonitrile (CAS No. 1159512-53-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromine and trifluoromethylthio functionalities, offers a wide range of applications and potential uses in various scientific and industrial contexts.

The molecular structure of 2-bromo-6-(trifluoromethylthio)benzonitrile consists of a benzene ring substituted with a bromine atom at the 2-position and a trifluoromethylthio group at the 6-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The bromine atom, in particular, serves as an excellent leaving group for nucleophilic substitution reactions, while the trifluoromethylthio group provides enhanced stability and reactivity.

In recent years, 2-bromo-6-(trifluoromethylthio)benzonitrile has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of novel pharmaceuticals. The trifluoromethylthio group is known to enhance the metabolic stability and lipophilicity of drug molecules, which can improve their pharmacokinetic properties and therapeutic efficacy. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of antiviral agents derived from 2-bromo-6-(trifluoromethylthio)benzonitrile. These compounds exhibited potent activity against several viral strains, including influenza and hepatitis C viruses.

Beyond its medicinal applications, 2-bromo-6-(trifluoromethylthio)benzonitrile has also found utility in materials science. The unique electronic properties of the trifluoromethylthio group make it an attractive candidate for the development of advanced functional materials. Research conducted at the University of California, Berkeley, demonstrated that derivatives of 2-bromo-6-(trifluoromethylthio)benzonitrile can be used to create highly conductive polymers with tunable electronic properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthetic versatility of 2-bromo-6-(trifluoromethylthio)benzonitrile is another key factor contributing to its widespread use. Various synthetic routes have been developed to access this compound, including metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. A recent review article in the Tetrahedron Letters highlighted several efficient methods for synthesizing 2-bromo-6-(trifluoromethylthio)benzonitrile, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity.

In addition to its synthetic applications, 2-bromo-6-(trifluoromethylthio)benzonitrile has been investigated for its potential environmental impact. Studies have shown that this compound is relatively stable under standard environmental conditions but can undergo degradation under specific conditions, such as exposure to strong acids or bases. Understanding these degradation pathways is crucial for assessing the environmental fate and safety of compounds derived from 2-bromo-6-(trifluoromethylthio)benzonitrile.

The future prospects for 2-bromo-6-(trifluoromethylthio)benzonitrile are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and synthetic flexibility. As advancements in organic synthesis and materials science continue to evolve, it is likely that 2-bromo-6-(trifluoromethylthio)benzonitrile will play an increasingly important role in various scientific and industrial fields.